2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide

• Molecular Formula: C20H20ClN5O3S
• Molecular Weight: 445.9 g/mol
• IUPAC Name: 2-chloro-N-[[5-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H20ClN5O3S/c1-26-17(11-22-19(28)15-8-3-4-9-16(15)21)24-25-20(26)30-12-18(27)23-13-6-5-7-14(10-13)29-2/h3-10H,11-12H2,1-2H3,(H,22,28)(H,23,27)
• InChI Key: WVQOBWKUSUPIDP-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)CNC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide, also known as CTB, is a synthetic compound that has shown promising results in scientific research applications. It is a member of the 1,2,4-triazole family of compounds and has been studied for its potential as an antitumor and antifungal agent.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its antitumor and antifungal activity, 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is its high potency. 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to be effective at relatively low concentrations, making it a cost-effective option for researchers. However, one limitation of using 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is its potential toxicity. While 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to be relatively safe in vitro, further studies are needed to determine its safety in vivo.

Future Directions

There are several potential future directions for research involving 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide. One area of interest is the development of 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide-based therapies for cancer and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide and its potential side effects. Finally, research is needed to explore the potential of 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide as a therapeutic agent for other diseases, such as inflammation and oxidative stress.

Synthesis Methods

2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 2-chlorobenzoyl chloride with 4-methyl-1,2,4-triazole-3-thiol to form the intermediate compound. This intermediate is then reacted with 3-methoxyaniline and 2-(2-aminoethyl)ethylamine to form the final product, 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide.

Scientific Research Applications

2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been studied for its potential as an antitumor and antifungal agent. In vitro studies have shown that 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2-chloro-N-[(5-{[2-(3-methoxyanilino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to have antifungal activity against various strains of fungi, including Candida albicans.